N-[3-(3-methylbutoxy)phenyl]pyridine-4-carboxamide

• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol
• IUPAC Name: N-[3-(3-methylbutoxy)phenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C17H20N2O2/c1-13(2)8-11-21-16-5-3-4-15(12-16)19-17(20)14-6-9-18-10-7-14/h3-7,9-10,12-13H,8,11H2,1-2H3,(H,19,20)
• InChI Key: DMUXQAWNZOPFFV-UHFFFAOYSA-N
• SMILES: CC(C)CCOC1=CC=CC(=C1)NC(=O)C2=CC=NC=C2

Description

N-[3-(3-methylbutoxy)phenyl]pyridine-4-carboxamide is a chemical compound that has gained significant attention in scientific research. It is commonly known as a selective antagonist of the α4β2 nicotinic acetylcholine receptor (nAChR), which is a neurotransmitter receptor that plays a crucial role in various physiological processes.

Mechanism of Action

N-[3-(3-methylbutoxy)phenyl]pyridine-4-carboxamide acts as a selective antagonist of the α4β2 N-[3-(3-methylbutoxy)phenyl]pyridine-4-carboxamide. This receptor is widely distributed throughout the brain and plays a crucial role in various physiological processes, including learning and memory, attention, and mood regulation. By blocking the effects of nicotine on this receptor, N-[3-(3-methylbutoxy)phenyl]pyridine-4-carboxamide can modulate these processes and potentially improve cognitive function.
Biochemical and Physiological Effects:
Studies have shown that N-[3-(3-methylbutoxy)phenyl]pyridine-4-carboxamide can improve cognitive function in animal models of Alzheimer's disease and schizophrenia. It has also been shown to reduce the reinforcing effects of nicotine in animal models of addiction. Additionally, it has been studied for its potential neuroprotective effects, as it can reduce oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of N-[3-(3-methylbutoxy)phenyl]pyridine-4-carboxamide is its selectivity for the α4β2 N-[3-(3-methylbutoxy)phenyl]pyridine-4-carboxamide, which allows for more targeted effects on cognitive function and addiction. However, its complex synthesis method and high cost may limit its use in lab experiments.

Future Directions

There are several future directions for the study of N-[3-(3-methylbutoxy)phenyl]pyridine-4-carboxamide. One area of research is the development of more efficient synthesis methods to reduce the cost and increase the availability of the compound. Additionally, further studies are needed to elucidate the potential therapeutic applications of N-[3-(3-methylbutoxy)phenyl]pyridine-4-carboxamide in various neurological disorders. Finally, the development of more selective and potent compounds targeting the α4β2 N-[3-(3-methylbutoxy)phenyl]pyridine-4-carboxamide could lead to the discovery of new treatments for cognitive dysfunction and addiction.

Synthesis Methods

The synthesis of N-[3-(3-methylbutoxy)phenyl]pyridine-4-carboxamide is a complex process that involves several steps. The first step is the synthesis of 3-(3-methylbutoxy)aniline, which is achieved by reacting 3-bromoanisole with tert-butylamine in the presence of a palladium catalyst. The second step involves the reaction of 3-(3-methylbutoxy)aniline with 4-chloropyridine-2-carboxylic acid in the presence of a base and a coupling reagent. The resulting product is then purified by chromatography to obtain N-[3-(3-methylbutoxy)phenyl]pyridine-4-carboxamide.

Scientific Research Applications

N-[3-(3-methylbutoxy)phenyl]pyridine-4-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to be effective in treating various neurological disorders, such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Additionally, it has been studied for its potential use as a smoking cessation aid due to its ability to block the effects of nicotine on the brain.